Cas no 20344-69-8 (2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]-)

2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]- structure
20344-69-8 structure
Product Name:2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]-
CAS No:20344-69-8
MF:C13H16N4O2
MW:260.291742324829
CID:274254
PubChem ID:88496
Update Time:2025-04-19

2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]-
    • 5-[(3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine
    • 2,4-Pyrimidinediamine, 5-[(3,5-dimethoxyphenyl)methyl]-
    • CHEMBL287241
    • A4515
    • SCHEMBL10488885
    • 20344-69-8
    • BDBM50405965
    • DTXSID80174253
    • HQXBYBOVCDPXCB-UHFFFAOYSA-N
    • 2,4-Diamino-5-(3,5-dimethoxybenzyl)pyrimidine
    • 2,4-Pyrimidinediamine, 5-((3,5-dimethoxyphenyl)methyl)-
    • 5-((3,5-Dimethoxyphenyl)methyl)-2,4-pyrimidinediamine
    • Inchi: 1S/C13H16N4O2/c1-18-10-4-8(5-11(6-10)19-2)3-9-7-16-13(15)17-12(9)14/h4-7H,3H2,1-2H3,(H4,14,15,16,17)
    • InChI Key: HQXBYBOVCDPXCB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1)CC1=CN=C(N)N=C1N)OC

Computed Properties

  • Exact Mass: 260.12748
  • Monoisotopic Mass: 260.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • Density: 1.252
  • Boiling Point: 526.9°Cat760mmHg
  • Flash Point: 272.4°C
  • Refractive Index: 1.626
  • PSA: 96.28
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